(+)-Licarin

• Molecular Formula: C20H20O4
• Molecular Weight: 324.4 g/mol
• InChI: InChI=1S/C20H20O4/c1-4-5-13-8-15-12(2)19(24-20(15)18(9-13)21-3)14-6-7-16-17(10-14)23-11-22-16/h4-10,12,19H,11H2,1-3H3/b5-4+/t12-,19-/m0/s1
• InChIKey: DMMQXURQRMNSBM-NSWCWGQASA-N

(+)-Licarin A Procurement Guide

(+)-Licarin A is a dihydrobenzofuran neolignan with the CAS registry number 51020-86-1 and molecular formula C₂₀H₂₂O₄ (MW 326.39) [1]. It occurs naturally in several plant species including Myristica fragrans (nutmeg), Aristolochia taliscana, and Nectandra oppositifolia [2]. As the (+)-enantiomer of licarin A, it can be resolved from the racemic mixture via chiral HPLC and exhibits biological activities that differ substantially from its (−)-counterpart and racemate across multiple validated assays [3].

Enantiopure (+)-licarin A, resolved from racemate via chiral HPLC

Plant-derived dihydrobenzofuran neolignan (nutmeg, Aristolochia spp.)

Stereochemical control for enantiomer-specific SAR and target-engagement studies

• [1] Kim KH, Moon E, Kim HK, Oh JY, Kim SY, Choi SU, Lee KR. Phenolic constituents from the rhizomes of Acorus gramineus and their biological evaluation. Bioorg Med Chem Lett. 2012;22(19):6155-6159. (CAS: 51020-86-1). View Source
• [2] Morais TR, Romoff P, Fávero OA, et al. Improving the drug-likeness of inspiring natural products - evaluation of the antiparasitic activity against Trypanosoma cruzi through semi-synthetic and simplified analogues of licarin A. Sci Rep. 2020;10:5467. View Source
• [3] Pereira AC, Magalhães LG, Gonçalves UO, et al. Schistosomicidal and trypanocidal structure–activity relationships for (±)-licarin A and its (−)- and (+)-enantiomers. Phytochemistry. 2011;72(11-12):1424-1430. View Source

Why Enantiopure (+)-Licarin A Is Critical

Substituting (±)-licarin A or (−)-licarin A for (+)-licarin A is scientifically invalid due to enantiomer-dependent activity profiles across multiple therapeutic targets. In trypanocidal assays against Trypanosoma cruzi, the (−)-enantiomer (IC₅₀ = 23.46 μM) is 3.7-fold more potent than the (+)-enantiomer (IC₅₀ = 87.73 μM), while the racemic mixture shows intermediate activity [1]. Conversely, in anti-allergic models, (+)-licarin A exhibits TNF-α suppression (IC₅₀ = 12.6 μM) that differs from the broader metabolic profile of (−)-licarin B, which acts via PPARγ/GLUT4 pathways [2]. The stereochemical configuration at the dihydrobenzofuran core directly governs target engagement and downstream signaling, making enantiopure sourcing essential for reproducible mechanism-of-action studies.

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The (−)-enantiomer exhibits higher trypanocidal potency, which may shift assay response compared to the (+)-form.

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Racemic mixture does not capture (+)-specific anti-allergic pathway response; enantiomer-dependent TNF-α suppression may be diluted.

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Stereochemical mismatch at the dihydrobenzofuran core can alter target engagement and downstream signaling interpretation.

• [1] Pereira AC, Magalhães LG, Gonçalves UO, et al. Schistosomicidal and trypanocidal structure–activity relationships for (±)-licarin A and its (−)- and (+)-enantiomers. Phytochemistry. 2011;72(11-12):1424-1430. View Source
• [2] Matsui T, Ito C, Itoigawa M, et al. Licarin B, a nitric oxide production inhibitor extracted from Myristica fragrans, improves insulin sensitivity via PPARγ and activation of GLUT4. Bioorg Med Chem. 2008;16(7):3541-3548. View Source

(+)-Licarin A Differentiation Evidence

Trypanocidal Activity: Enantiomer Comparison

In head-to-head enantiomer comparison, (−)-licarin A demonstrated 3.7-fold higher trypanocidal potency than (+)-licarin A, with IC₅₀ values of 23.46 μM versus 87.73 μM against T. cruzi trypomastigotes [1]. The racemic mixture (±)-licarin A showed intermediate activity with IC₅₀ = 127.17 μM. This represents a clear stereochemistry-dependent activity gradient that cannot be captured by racemic material.

Trypanocidal IC₅₀

Head-to-head

(+) IC₅₀ = 87.73 μM
(−) IC₅₀ = 23.46 μM
(±) IC₅₀ = 127.17 μM

Enantiomer-dependent trypanocidal activity context

In vitro T. cruzi trypomastigotes; (−)-enantiomer 3.7× more potent

Evidence Dimension	Trypanocidal activity (IC₅₀)
Target Compound Data	IC₅₀ = 87.73 μM
Comparator Or Baseline	(−)-Licarin A: IC₅₀ = 23.46 μM; (±)-Licarin A: IC₅₀ = 127.17 μM
Quantified Difference	(−)-enantiomer 3.7× more potent than (+)-enantiomer; (+)-enantiomer 1.4× more potent than racemate
Conditions	In vitro assay against trypomastigote forms of T. cruzi

Why This Matters

For Chagas disease drug discovery, enantiopure sourcing determines assay outcome and SAR interpretation.

• [1] Pereira AC, Magalhães LG, Gonçalves UO, et al. Schistosomicidal and trypanocidal structure–activity relationships for (±)-licarin A and its (−)- and (+)-enantiomers. Phytochemistry. 2011;72(11-12):1424-1430. View Source

Anti-Leishmanial Activity vs. Meglumine Antimoniate

Licarin A demonstrated 45.9-fold higher potency against L. major intracellular amastigotes (EC₅₀ = 4.71 ± 0.29 μg/mL) compared to the clinical reference drug meglumine antimoniate (EC₅₀ = 216.2 ± 76.7 μg/mL) [1]. Against promastigotes, licarin A achieved IC₅₀ = 9.59 ± 0.94 μg/mL with apoptosis induction confirmed by genomic DNA fragmentation.

Anti-leishmanial EC₅₀

Head-to-head

Licarin A: 4.71 μg/mL
Meglumine antimoniate: 216.2 μg/mL

Supports leishmanicidal assay context

L. major intracellular amastigotes; licarin A 45.9× more potent than reference

Evidence Dimension	Anti-leishmanial activity (EC₅₀, intracellular amastigotes)
Target Compound Data	EC₅₀ = 4.71 ± 0.29 μg/mL
Comparator Or Baseline	Meglumine antimoniate: EC₅₀ = 216.2 ± 76.7 μg/mL
Quantified Difference	Licarin A 45.9× more potent than meglumine antimoniate
Conditions	In vitro assay against L. major intracellular amastigotes in infected macrophages

Why This Matters

For leishmaniasis research, licarin A offers a validated natural scaffold with potency substantially exceeding first-line clinical reference.

• [1] Néris PLN, Caldas JPA, Rodrigues YKS, et al. Neolignan Licarin A presents effect against Leishmania (Leishmania) major associated with immunomodulation in vitro. Exp Parasitol. 2013;135(2):307-313. View Source

Antimycobacterial Activity Against MDR-TB

Licarin A was identified as the most active compound among neolignans isolated from Aristolochia taliscana, exhibiting MIC values of 3.12–12.5 μg/mL against M. tuberculosis H37Rv, four mono-resistant variants, and 12 clinical multidrug-resistant (MDR) isolates [1]. Activity was also demonstrated against five non-tuberculous mycobacteria (NTM) strains.

Antimycobacterial MIC

Class-level

3.12–12.5 μg/mL

Supports antimycobacterial screening context

Most active among isolated neolignans; active against MDR-TB clinical isolates

Evidence Dimension	Minimum inhibitory concentration (MIC)
Target Compound Data	MIC = 3.12–12.5 μg/mL
Comparator Or Baseline	No direct comparator in study; licarin A was most active among isolated neolignans
Quantified Difference	Licarin A most active compound in study; retains potency against MDR clinical isolates
Conditions	In vitro assay against M. tuberculosis H37Rv, mono-resistant variants, and 12 MDR clinical isolates

Why This Matters

Activity against MDR clinical isolates positions licarin A as a validated starting point for antitubercular drug discovery.

• [1] León-Díaz R, Meckes M, Said-Fernández S, et al. Antimycobacterial neolignans isolated from Aristolochia taliscana. Mem Inst Oswaldo Cruz. 2010;105(1):45-51. View Source

TNF-α Inhibition vs. Reference Antiallergic Agents

(+)-Licarin A dose-dependently reduces TNF-α production with IC₅₀ = 12.6 μM in DNP-HSA-stimulated RBL-2H3 mast cells [1]. In a related degranulation assay, (+)-licarin A (compound 20) exhibited degranulation inhibition with IC₅₀ in the range of 20.7–63.7 μM, which was more potent than clinical antiallergic agents tranilast (IC₅₀ = 282 μM) and ketotifen fumarate (IC₅₀ = 158 μM) [2].

TNF-α Inhibition

Head-to-head

TNF-α IC₅₀ = 12.6 μM
Degran. IC₅₀ 20.7–63.7 μM
vs tranilast 282 μM, ketotifen 158 μM

Supports anti-allergic pathway-response interpretation

RBL-2H3 mast cell degranulation model; PKCα/βII and p38 MAPK implicated

Evidence Dimension	TNF-α production inhibition (IC₅₀) and degranulation inhibition (IC₅₀)
Target Compound Data	TNF-α IC₅₀ = 12.6 μM; Degranulation IC₅₀ = 20.7–63.7 μM
Comparator Or Baseline	Tranilast: IC₅₀ = 282 μM; Ketotifen fumarate: IC₅₀ = 158 μM
Quantified Difference	Licarin A 12.5–22.4× more potent than tranilast; 7.6–13.6× more potent than ketotifen
Conditions	RBL-2H3 rat basophilic leukemia cells stimulated with DNP-HSA

Why This Matters

Validates (+)-licarin A as a potent anti-allergic scaffold with quantified superiority over established reference agents.

• [1] Matsui T, Ito C, Masubuchi S, Itoigawa M. Licarin A is a candidate compound for the treatment of immediate hypersensitivity via inhibition of rat mast cell line RBL-2H3 cells. J Pharm Pharmacol. 2015;67(12):1723-1732. View Source
• [2] Morikawa T, Hachiman I, Matsuo K, et al. Degranulation inhibitors from the arils of Myristica fragrans in antigen-stimulated rat basophilic leukemia cells. J Nat Med. 2018;72(2):464-473. View Source

Schistosomicidal Activity: Enantiomer vs. Racemate

Against Schistosoma mansoni adult worms, the racemic mixture (±)-licarin A showed the highest activity with LC₅₀ = 53.57 μM [1]. The (−)-enantiomer exhibited moderate activity (LC₅₀ = 91.71 μM), while the (+)-enantiomer showed no detectable activity under the same assay conditions. This differential schistosomicidal profile contrasts with the trypanocidal SAR, where (−)-enantiomer is most active.

Schistosomicidal LC₅₀

Head-to-head

(+): no activity detected
(±): 53.57 μM
(−): 91.71 μM

Target-specific stereochemical requirement context

S. mansoni adult worm assay; (+)-enantiomer inactive

Evidence Dimension	Schistosomicidal activity (LC₅₀)
Target Compound Data	LC₅₀: no activity detected
Comparator Or Baseline	(±)-Licarin A: LC₅₀ = 53.57 μM; (−)-Licarin A: LC₅₀ = 91.71 μM
Quantified Difference	(+)-enantiomer inactive; (−)-enantiomer 1.7× less potent than racemate
Conditions	In vitro assay against Schistosoma mansoni adult worms

Why This Matters

Demonstrates target-specific stereochemical requirements; racemate is the appropriate form for schistosomiasis research.

• [1] Pereira AC, Magalhães LG, Gonçalves UO, et al. Schistosomicidal and trypanocidal structure–activity relationships for (±)-licarin A and its (−)- and (+)-enantiomers. Phytochemistry. 2011;72(11-12):1424-1430. View Source

Cytotoxicity vs. (+)-Licarin B in Melanoma Cells

In a head-to-head comparison of three benzofuranoid neolignans isolated from Myristica fragrans seeds, (+)-licarin A (IC₅₀ = 94.15 μM) was the most potent cytotoxic agent against melanoma B16-F10 cells [1]. (+)-Licarin B and (+)-maceneolignan B showed lower potency, though quantitative IC₅₀ values for these comparators were not reported in the abstract.

Cytotoxicity IC₅₀

Head-to-head

94.15 μM

Supports cytotoxicity endpoint review

B16-F10 melanoma cells; most potent among three neolignans tested

Evidence Dimension	Cytotoxicity (IC₅₀)
Target Compound Data	IC₅₀ = 94.15 μM
Comparator Or Baseline	(+)-Licarin B and (+)-maceneolignan B (IC₅₀ not specified; reported as less potent)
Quantified Difference	(+)-Licarin A most potent among three isolated neolignans
Conditions	Melanoma B16-F10 cells, PrestoBlue viability assay

Why This Matters

Establishes (+)-licarin A as the lead benzofuranoid neolignan from M. fragrans for melanoma cytotoxicity research.

• [1] Saputri FC, Mun'im A, Elya B, et al. Cytotoxic Effect of Benzofuranoid Neolignans from Myristica fragrans Seeds Against Melanoma B16-F10 Cancer Cells. Pharmacogn J. 2024;16(2):422-428. View Source

(+)-Licarin A Research Applications

Chagas Disease: Enantiopure Reference for SAR

Researchers investigating structure-activity relationships against Trypanosoma cruzi must use enantiopure (+)-licarin A to establish baseline activity for the (+)-enantiomer series. Studies show that (−)-licarin A (IC₅₀ = 23.46 μM) is 3.7-fold more potent than (+)-licarin A (IC₅₀ = 87.73 μM) [1], demonstrating that stereochemical configuration at the dihydrobenzofuran core is a critical determinant of trypanocidal activity. Enantiopure sourcing enables reproducible SAR studies and accurate interpretation of derivative activity data.

Anti-Allergic and Mast Cell Stabilization

(+)-Licarin A is validated for immediate hypersensitivity and mast cell degranulation studies, with quantified TNF-α suppression (IC₅₀ = 12.6 μM) and degranulation inhibition (IC₅₀ = 20.7–63.7 μM) in RBL-2H3 cells [2][3]. Its potency exceeds reference antiallergic agents tranilast (IC₅₀ = 282 μM) and ketotifen fumarate (IC₅₀ = 158 μM) [3]. The compound also suppresses COX-2 expression and PGD₂ production via PKCα/βII and p38 MAPK pathway inhibition [2].

Antimycobacterial and MDR-TB Drug Discovery

Licarin A is suitable for antitubercular screening programs targeting drug-resistant Mycobacterium tuberculosis. It exhibits MIC values of 3.12–12.5 μg/mL against M. tuberculosis H37Rv, mono-resistant variants, and 12 clinical MDR isolates [4]. This retained potency against MDR strains makes licarin A a validated starting scaffold for development of antitubercular agents effective against resistant phenotypes.

Leishmaniasis Therapeutic Development

Licarin A is a validated lead compound for leishmaniasis research, demonstrating EC₅₀ = 4.71 μg/mL against L. major intracellular amastigotes—45.9-fold more potent than meglumine antimoniate (EC₅₀ = 216.2 μg/mL) [5]. The compound induces parasite apoptosis via genomic DNA fragmentation and exerts immunomodulatory effects by reducing IL-6 and IL-10 production in infected macrophages [5].

Application

Selection Property

Validation Focus

T. cruzi SAR studies

Enantiomeric configuration control

Enantiomer-dependent trypanocidal endpoints

Mast cell degranulation research

TNF-α / degranulation inhibition profile

Mast cell signaling endpoints (RBL-2H3)

Antimycobacterial screening

MIC against MDR-TB strains

MDR isolate susceptibility endpoints

Leishmania amastigote studies

Intracellular amastigote potency

Apoptosis and immunomodulation endpoints

• [1] Pereira AC, Magalhães LG, Gonçalves UO, et al. Schistosomicidal and trypanocidal structure–activity relationships for (±)-licarin A and its (−)- and (+)-enantiomers. Phytochemistry. 2011;72(11-12):1424-1430. View Source
• [2] Matsui T, Ito C, Masubuchi S, Itoigawa M. Licarin A is a candidate compound for the treatment of immediate hypersensitivity via inhibition of rat mast cell line RBL-2H3 cells. J Pharm Pharmacol. 2015;67(12):1723-1732. View Source
• [3] Morikawa T, Hachiman I, Matsuo K, et al. Degranulation inhibitors from the arils of Myristica fragrans in antigen-stimulated rat basophilic leukemia cells. J Nat Med. 2018;72(2):464-473. View Source
• [4] León-Díaz R, Meckes M, Said-Fernández S, et al. Antimycobacterial neolignans isolated from Aristolochia taliscana. Mem Inst Oswaldo Cruz. 2010;105(1):45-51. View Source
• [5] Néris PLN, Caldas JPA, Rodrigues YKS, et al. Neolignan Licarin A presents effect against Leishmania (Leishmania) major associated with immunomodulation in vitro. Exp Parasitol. 2013;135(2):307-313. View Source